![molecular formula C8H15NO2 B1610871 8-Methyl-8-azabicyclo[3.2.1]octane-2,6-diol CAS No. 65356-02-7](/img/structure/B1610871.png)
8-Methyl-8-azabicyclo[3.2.1]octane-2,6-diol
Overview
Description
8-Methyl-8-azabicyclo[3.2.1]octane-2,6-diol (also known as MAB-CHMINACA) is an indazole-based synthetic cannabinoid that has recently become popular in the scientific research community. It is a potent agonist of the CB1 receptor, with a binding affinity of 10.5 nM and an EC50 of 0.6 nM. It has been used in a variety of studies, ranging from pharmacology to toxicology.
Scientific Research Applications
Synthetic Methods and Structural Studies
- Efficient Synthesis: 8-Methyl-3,8-diazabicyclo[3.2.1]octane, a related compound, has been synthesized efficiently from pyroglutamic acid, demonstrating a key step involving reduction and cyclization of a nitroenamine intermediate (Singh et al., 2007).
- Structural and Conformational Studies: Esters derived from 3-phenethyl-3-azabicyclo[3.2.1]octan-8-beta-ol and corresponding derivatives have been synthesized and analyzed structurally using NMR spectroscopy and X-ray diffraction, providing insights into their preferred conformation (Izquierdo et al., 1991).
Synthesis of Natural Products and Alkaloids
- Desymmetrization Strategy: A new strategy for synthesizing structures like 6,8-dioxabicyclo[3.2.1]octane, common in natural products, has been reported. This involves desymmetrization of trienes derived from diols via ring-closing metathesis (Burke et al., 1999).
- Enantioselective Construction: The 8-azabicyclo[3.2.1]octane scaffold, central to tropane alkaloids with biological activities, has been constructed enantioselectively. This work highlights important methodologies for the stereocontrolled formation of this bicyclic scaffold (Rodríguez et al., 2021).
Pharmacological Applications
- Neurokinin Receptor Antagonists: 1-Phenyl-8-azabicyclo[3.2.1]octane ethers, structurally similar, have been identified as NK(1) receptor antagonists, showing potential in pharmacological applications (Huscroft et al., 2006).
properties
IUPAC Name |
8-methyl-8-azabicyclo[3.2.1]octane-2,6-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-9-5-2-3-7(10)6(9)4-8(5)11/h5-8,10-11H,2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKNMCJMDJTZIFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC(C1CC2O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50560386 |
Source
|
| Record name | 8-Methyl-8-azabicyclo[3.2.1]octane-2,6-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50560386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Methyl-8-azabicyclo[3.2.1]octane-2,6-diol | |
CAS RN |
65356-02-7 |
Source
|
| Record name | 8-Methyl-8-azabicyclo[3.2.1]octane-2,6-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50560386 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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